Cas no 1806745-93-6 (4-(Aminomethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid)

4-(Aminomethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid is a specialized pyridine derivative with a trifluoromethoxy substituent, offering unique reactivity and stability due to its electron-withdrawing properties. The aminomethyl and acetic acid functional groups enhance its versatility as an intermediate in pharmaceutical and agrochemical synthesis. Its methoxy group contributes to solubility and further derivatization potential. The compound’s trifluoromethoxy moiety imparts metabolic stability, making it valuable in drug discovery for optimizing pharmacokinetic profiles. Suitable for cross-coupling reactions and amide formations, it serves as a key building block for bioactive molecules. High purity and well-defined structure ensure reproducibility in research and industrial applications.

4-(Aminomethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid structure

1806745-93-6 structure

Product Name:4-(Aminomethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid

CAS No:1806745-93-6

MF:C₁₀H₁₁F₃N₂O₄

MW:280.200553178787

CID:4841022

Update Time:2025-05-20

4-(Aminomethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

- 4-(Aminomethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid
- Inchi： 1S/C10H11F3N2O4/c1-18-7-4-15-9(19-10(11,12)13)5(2-8(16)17)6(7)3-14/h4H,2-3,14H2,1H3,(H,16,17)
- InChI Key： FVDHVKWGCKRXPF-UHFFFAOYSA-N
- SMILES： FC(OC1C(CC(=O)O)=C(C(=CN=1)OC)CN)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 314
XLogP3: -1.6
Topological Polar Surface Area: 94.7

4-(Aminomethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029084857-1g	4-(Aminomethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid	1806745-93-6	97%	1g	$1,534.70	2022-03-31

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Additional information on 4-(Aminomethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid

Comprehensive Overview of 4-(Aminomethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806745-93-6)

4-(Aminomethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806745-93-6) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique trifluoromethoxy group and an aminomethyl side chain, which contribute to its distinct chemical properties and biological activity. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The structural complexity of 4-(Aminomethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid makes it a valuable intermediate in synthetic chemistry. Its methoxy and trifluoromethoxy groups enhance its lipophilicity, which is crucial for improving bioavailability in drug formulations. Recent studies have explored its role in developing anti-inflammatory agents and central nervous system (CNS) therapeutics, aligning with the growing demand for novel treatments in neurology and immunology.

In the context of green chemistry, this compound has garnered attention for its potential to reduce environmental impact. The incorporation of fluorine atoms often leads to increased metabolic stability, reducing the frequency of dosing and minimizing waste. This aligns with the broader industry trend toward sustainable pharmaceutical development, a topic frequently searched by professionals and academics alike.

Another area of interest is the compound's applicability in crop protection. The pyridine core and trifluoromethoxy moiety are common motifs in agrochemicals, known for their efficacy against pests and fungi. With the global push for food security and sustainable agriculture, researchers are investigating derivatives of this compound for next-generation pesticides and herbicides.

From a technical standpoint, the synthesis of 4-(Aminomethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid involves multi-step reactions, including amination, methoxylation, and trifluoromethylation. These processes require precise control to ensure high yield and purity, making it a subject of interest in process chemistry and scale-up optimization. Laboratories focusing on high-throughput screening often seek such compounds to expand their libraries for drug discovery.

The compound's CAS No. 1806745-93-6 is frequently queried in scientific databases, reflecting its relevance in medicinal chemistry and material science. Its unique combination of functional groups makes it a versatile building block for designing small-molecule inhibitors and bioconjugates. As the pharmaceutical industry shifts toward personalized medicine, compounds like this are pivotal in developing targeted therapies.

In summary, 4-(Aminomethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid represents a promising candidate for multiple applications, from drug development to agrochemical innovation. Its structural features and functional groups align with current research trends, making it a subject of ongoing exploration in both academic and industrial settings.